6-cyclopropyl-5-fluoro-2-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one

• IUPAC Name: 4-cyclopropyl-5-fluoro-2-[4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H19FN6O2S/c1-24-8-10-17-15(25-20-10)22-6-4-21(5-7-22)14-18-12(9-2-3-9)11(16)13(23)19-14/h9H,2-8H2,1H3,(H,18,19,23)
• InChI Key: URDWBKNBDTWKDA-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4CC4
• Molecular Formula: C15H19FN6O2S
• Molecular Weight: 366.4 g/mol

Description

The compound is a derivative of dihydropyrimidinone, which is a class of compounds that often exhibit biological activity. The molecule also contains a cyclopropyl group, a fluorine atom, a methoxymethyl group, a thiadiazole ring, and a piperazine ring. These functional groups could potentially contribute to the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the dihydropyrimidinone core might be formed through a Biginelli reaction, a one-pot, three-component reaction involving an aldehyde, a β-keto ester, and urea. The other groups could be added through various reactions such as nucleophilic substitution, cycloaddition, or coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The cyclopropyl group, the thiadiazole ring, and the piperazine ring would add three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could participate in a variety of reactions. For example, the fluorine atom might be replaced in a nucleophilic aromatic substitution reaction, or the piperazine ring might be alkylated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of polar or charged atoms.

Future Directions

Further studies could be conducted to synthesize this compound and investigate its properties and potential applications. This could include testing its biological activity, studying its reactivity, or exploring its potential uses in fields like medicinal chemistry.